Cas no 1385290-01-6 (N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide)

• Product Name: N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide
• CAS No: 1385290-01-6
• MF: C₁₇H₁₅FN₂O₂S
• MW: 330.376606225967
• CID: 6387659
• PubChem ID: 72016018
• Update Time: 2025-06-12

N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide
• EN300-26686010
• AKOS016920716
• N-[CYANO(2-FLUOROPHENYL)METHYL]-2-[(3-METHOXYPHENYL)SULFANYL]ACETAMIDE
• 1385290-01-6

• Inchi： 1S/C17H15FN2O2S/c1-22-12-5-4-6-13(9-12)23-11-17(21)20-16(10-19)14-7-2-3-8-15(14)18/h2-9,16H,11H2,1H3,(H,20,21)
• InChI Key： NKFOBSZQHXLPNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)CC(NC(C#N)C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 330.08382706g/mol
• Monoisotopic Mass: 330.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.4Ų

Additional information on N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide

Comprehensive Overview of N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide (CAS No. 1385290-01-6)

The compound N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide (CAS No. 1385290-01-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyano group, fluorophenyl moiety, and methoxyphenyl sulfanyl linkage, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

One of the key reasons for the growing interest in N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide is its relevance to current trends in small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to modulate specific pathways. The presence of the fluorine atom enhances metabolic stability, while the cyano group offers opportunities for further chemical modifications. These attributes align with the industry's focus on improving drug bioavailability and reducing side effects.

In addition to its pharmaceutical potential, CAS No. 1385290-01-6 is also being studied for its applications in agrochemical innovation. The methoxyphenyl sulfanyl component is known to exhibit herbicidal and fungicidal properties, making it a valuable candidate for crop protection. As sustainable agriculture gains traction, researchers are investigating how this compound can contribute to eco-friendly pest management solutions. Its mode of action, which differs from traditional agrochemicals, could help address resistance issues in the field.

The synthesis of N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes are optimized to achieve high yields and purity, which are critical for both research and industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality. The detailed synthetic route is often a topic of interest for chemists looking to explore its derivatives.

From a market perspective, the demand for CAS No. 1385290-01-6 is driven by its versatility. Pharmaceutical companies are investing in its development as a potential kinase inhibitor or GPCR modulator, while agrochemical firms are evaluating its efficacy in field trials. The compound's patent status and regulatory pathway are also key considerations for stakeholders. As the industry shifts toward greener chemistry, the environmental impact of its production and degradation is under scrutiny.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide is crucial. Computational modeling and in vitro assays are used to predict its interactions with biological targets. These studies often reveal insights into its selectivity and potency, which can guide further optimization. The compound's logP and solubility profiles are also analyzed to assess its drug-likeness, a hot topic in modern medicinal chemistry.

In conclusion, N-[Cyano-(2-fluorophenyl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide (CAS No. 1385290-01-6) represents a fascinating area of research at the intersection of chemistry and biology. Its multifaceted applications, from drug discovery to agrochemical development, highlight its importance in addressing contemporary challenges. As scientific advancements continue, this compound is likely to play a pivotal role in shaping future innovations.